5-Oxo-2(5H)-isoxazolepropanenitrile
Description
5-oxo-2(5H)-Isoxazolepropanenitrile, also known as 2-(2-cyanoethyl)-3-isoxazolin-5-one or 4-methoxylonchocarpin, belongs to the class of organic compounds known as isoxazoles. These are heterocyclic organic compounds containing an isoxazole moiety, with a structure characterized by a five-member aromatic ring with one oxygen atom and one nitrogen atom at ring positions 1 and 2, respectively. This compound is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, this compound is primarily located in the cytoplasm. Outside of the human body, this compound can be found in common pea and pulses. This makes this compound a potential biomarker for the consumption of these food products.
Properties
CAS No. |
51580-99-5 |
|---|---|
Molecular Formula |
C6H6N2O2 |
Molecular Weight |
138.12 g/mol |
IUPAC Name |
3-(5-oxo-1,2-oxazol-2-yl)propanenitrile |
InChI |
InChI=1S/C6H6N2O2/c7-3-1-4-8-5-2-6(9)10-8/h2,5H,1,4H2 |
InChI Key |
DNSSEQBYSHSUGR-UHFFFAOYSA-N |
SMILES |
C1=CN(OC1=O)CCC#N |
Canonical SMILES |
C1=CN(OC1=O)CCC#N |
Key on ui other cas no. |
51580-99-5 |
Synonyms |
2-(2-cyanoethyl)isoxazolin-5-one |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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